Cas no 1182917-01-6 (2-Methyl-1-(4-nitro-1H-pyrazol-1-yl)propan-2-ol)

2-Methyl-1-(4-nitro-1H-pyrazol-1-yl)propan-2-ol is a nitro-substituted pyrazole derivative with a hydroxyl-functionalized side chain. This compound features a unique molecular structure combining a nitro group at the 4-position of the pyrazole ring and a tertiary alcohol moiety. The presence of both electron-withdrawing (nitro) and polar (hydroxyl) groups contributes to its potential as a versatile intermediate in organic synthesis. The sterically hindered tertiary alcohol may enhance stability while allowing for selective functionalization. Its pyrazole core offers potential coordination sites for metal complex formation. The compound's balanced lipophilicity and polarity profile suggest possible applications in medicinal chemistry or agrochemical research. Careful handling is recommended due to the presence of the potentially reactive nitro group.

2-Methyl-1-(4-nitro-1H-pyrazol-1-yl)propan-2-ol structure

1182917-01-6 structure

Product Name:2-Methyl-1-(4-nitro-1H-pyrazol-1-yl)propan-2-ol

CAS No:1182917-01-6

MF:C₇H₁₁N₃O₃

MW:185.180541276932

MDL:MFCD12765007

CID:1068000

PubChem ID:60886989

Update Time:2025-07-02

2-Methyl-1-(4-nitro-1H-pyrazol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-1-(4-nitro-1H-pyrazol-1-yl)propan-2-ol
- CS1644
- 1182917-01-6
- AKOS010108398
- CS-0329410
- SCHEMBL3264175
- GVVVJOVWEIZBJR-UHFFFAOYSA-N
- FT-0748117
- MFCD12765007
- 2-methyl-1-(4-nitropyrazol-1-yl)propan-2-ol
- DA-25972
- MDL： MFCD12765007
- Inchi： 1S/C7H11N3O3/c1-7(2,11)5-9-4-6(3-8-9)10(12)13/h3-4,11H,5H2,1-2H3
- InChI Key： GVVVJOVWEIZBJR-UHFFFAOYSA-N
- SMILES： OC(C)(C)CN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

Exact Mass: 185.08004122g/mol
Monoisotopic Mass: 185.08004122g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 83.9Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 336.7±22.0 °C at 760 mmHg
Flash Point: 157.4±22.3 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Methyl-1-(4-nitro-1H-pyrazol-1-yl)propan-2-ol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Methyl-1-(4-nitro-1H-pyrazol-1-yl)propan-2-ol Pricemore >>

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